Cas no 1049730-98-4 (3-Bromo-N,N-dimethyl-4-(trifluoromethoxy)aniline)

• Product Name: 3-Bromo-N,N-dimethyl-4-(trifluoromethoxy)aniline
• CAS No: 1049730-98-4
• MF: C₉H₉BrF₃NO
• MW: 284.073072195053
• CID: 4971864
• Update Time: 2025-06-14

3-Bromo-N,N-dimethyl-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N,N-dimethyl-4-(trifluoromethoxy)aniline
• 1-Bromo-5-dimethylamino-2-(trifluoromethoxy)benzene
• 3-Bromo-N,N-dimethyl-4-(trifluoromethoxy)aniline

• Inchi： 1S/C9H9BrF3NO/c1-14(2)6-3-4-8(7(10)5-6)15-9(11,12)13/h3-5H,1-2H3
• InChI Key： SPDPHZWSYCARCR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)N(C)C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 3.9
• Topological Polar Surface Area: 12.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Bromo-N,N-dimethyl-4-(trifluoromethoxy)aniline

Recent Advances in the Study of 3-Bromo-N,N-dimethyl-4-(trifluoromethoxy)aniline (CAS: 1049730-98-4)

3-Bromo-N,N-dimethyl-4-(trifluoromethoxy)aniline (CAS: 1049730-98-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and bromo substituents, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a subject of keen interest for researchers aiming to explore novel therapeutic agents and chemical tools.

The synthesis of 3-Bromo-N,N-dimethyl-4-(trifluoromethoxy)aniline has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined synthetic route involving palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of producing this compound. The researchers emphasized the importance of the trifluoromethoxy group in modulating the compound's electronic properties, which is critical for its interaction with biological targets. This advancement in synthesis methodology has opened new avenues for large-scale production and further pharmacological evaluation.

In terms of biological activity, 3-Bromo-N,N-dimethyl-4-(trifluoromethoxy)aniline has been investigated for its potential as a kinase inhibitor. Preliminary in vitro studies demonstrated its ability to selectively inhibit certain tyrosine kinases involved in cancer cell proliferation. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibited moderate inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a well-known target in oncology. The study highlighted the compound's unique binding mode, attributed to the presence of the bromo and trifluoromethoxy groups, which could be leveraged for the design of more potent inhibitors.

Beyond its applications in oncology, 3-Bromo-N,N-dimethyl-4-(trifluoromethoxy)aniline has also been explored in the context of agrochemicals. Research published in Pest Management Science (2023) revealed its efficacy as a precursor for novel pesticides. The compound's structural features contribute to its stability and bioavailability, making it a viable candidate for developing environmentally friendly pest control agents. Field trials indicated that derivatives of this compound showed reduced toxicity to non-target organisms while maintaining high efficacy against common agricultural pests.

Despite these promising findings, challenges remain in the development and application of 3-Bromo-N,N-dimethyl-4-(trifluoromethoxy)aniline. For instance, its metabolic stability and pharmacokinetic properties require further optimization to enhance its suitability as a drug candidate. Additionally, more comprehensive toxicological studies are needed to assess its safety profile. Future research directions may include structural modifications to improve its biological activity and reduce potential side effects, as well as exploring its utility in other therapeutic areas such as neurology and infectious diseases.

In conclusion, 3-Bromo-N,N-dimethyl-4-(trifluoromethoxy)aniline (CAS: 1049730-98-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis and biological evaluation have underscored its potential in drug discovery and agrochemical applications. Continued research efforts will be essential to fully unlock its therapeutic and industrial value, paving the way for innovative solutions in medicine and agriculture.